Cas no 1503119-87-6 (2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid)

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid structure
1503119-87-6 structure
Product Name:2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid
CAS No:1503119-87-6
MF:C11H16N2O2
MW:208.256942749023
CID:6408959
PubChem ID:83688126
Update Time:2024-01-13

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid
    • Imidazo[1,2-a]pyridine-2-acetic acid, 5,6,7,8-tetrahydro-α,α-dimethyl-
    • 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropanoic acid
    • EN300-1138889
    • 2-Methyl-2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)propanoic acid
    • 1503119-87-6
    • Inchi: 1S/C11H16N2O2/c1-11(2,10(14)15)8-7-13-6-4-3-5-9(13)12-8/h7H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: HBJPMONYICBGHZ-UHFFFAOYSA-N
    • SMILES: C12=NC(C(C)(C)C(O)=O)=CN1CCCC2

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 428.6±20.0 °C(Predicted)
  • pka: 2.58±0.10(Predicted)

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropanoic acid Pricemore >>

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